Cas no 445262-68-0 (1,1'-BIPHENYL, 2-ETHYNYL-3',5'-DIMETHYL-)

• Product Name: 1,1'-BIPHENYL, 2-ETHYNYL-3',5'-DIMETHYL-
• CAS No: 445262-68-0
• MF: C₁₆H₁₄
• MW: 206.282364368439
• CID: 3174223
• PubChem ID: 11074560
• Update Time: 2025-05-19

1,1'-BIPHENYL, 2-ETHYNYL-3',5'-DIMETHYL- Chemical and Physical Properties

Names and Identifiers

• 1,1'-BIPHENYL, 2-ETHYNYL-3',5'-DIMETHYL-
• 445262-68-0
• 2-Ethynyl-3',5'-dimethyl-1,1'-biphenyl

• Inchi： 1S/C16H14/c1-4-14-7-5-6-8-16(14)15-10-12(2)9-13(3)11-15/h1,5-11H,2-3H3
• InChI Key： BWRYCGOQAJHWEG-UHFFFAOYSA-N
• SMILES： C1(C=C(C)C=C(C)C=1)C1C=CC=CC=1C#C

Computed Properties

• Exact Mass: 206.109550447Da
• Monoisotopic Mass: 206.109550447Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 0Ų

Additional information on 1,1'-BIPHENYL, 2-ETHYNYL-3',5'-DIMETHYL-

1,1'-BIPHENYL, 2-ETHYNYL-3',5'-DIMETHYL (CAS No. 445262-68-0): A Compound with Potential Applications in Modern Chemistry and Biology

1,1'-BIPHENYL, 2-ETHYNYL-3',5'-DIMETHYL, identified by the CAS number 445262-68-0, is a specialized organic compound that has garnered attention in the fields of chemical synthesis and pharmaceutical research. This biphenylenic derivative features a unique structure characterized by an ethynyl group at the 2-position and dimethyl substituents at the 3' and 5' positions, making it a versatile building block for various applications.

The molecular structure of 1,1'-BIPHENYL, 2-ETHYNYL-3',5'-DIMETHYL consists of two benzene rings connected by a single bond, with specific functional groups attached to enhance its reactivity and utility. The presence of the ethynyl group (acetylene derivative) introduces a site for further functionalization, while the dimethyl groups at the 3' and 5' positions contribute to steric hindrance and electronic effects that can influence the compound's interactions with other molecules.

In recent years, there has been growing interest in biphenylenic compounds due to their potential applications in materials science and pharmaceuticals. The unique electronic properties of these molecules make them valuable candidates for use in organic semiconductors, optoelectronic devices, and as intermediates in the synthesis of more complex molecules. Specifically, 1,1'-BIPHENYL, 2-ETHYNYL-3',5'-DIMETHYL has been explored for its role in developing novel polymers and liquid crystal materials that exhibit enhanced thermal stability and optical properties.

From a pharmaceutical perspective, the structural motifs found in 1,1'-BIPHENYL, 2-ETHYNYL-3',5'-DIMETHYL are reminiscent of several bioactive scaffolds. Researchers have been investigating its potential as a precursor in the synthesis of molecules that target specific biological pathways. For instance, biphenylenic derivatives have shown promise in inhibiting enzymes involved in cancer progression and inflammatory responses. While 1,1'-BIPHENYL, 2-ETHYNYL-3',5'-DIMETHYL itself may not be directly therapeutic, its structural features provide a foundation for designing more sophisticated drug candidates.

The synthesis of 1,1'-BIPHENYL, 2-ETHYNYL-3',5'-DIMETHYL typically involves multi-step organic reactions that require precise control over reaction conditions. One common approach involves the coupling of biphenyl derivatives with acetylene-based precursors under palladium-catalyzed conditions. The subsequent introduction of dimethyl groups at the specified positions can be achieved through Friedel-Crafts alkylation or other electrophilic aromatic substitution reactions. These synthetic strategies highlight the compound's versatility as a chemical intermediate.

In terms of applications in biological research, 1,1'-BIPHENYL, 2-ETHYNYL-3',5'-DIMETHYL has been utilized as a tool compound for studying molecular interactions. Its rigid biphenylenic core allows for predictable interactions with proteins and other biomolecules, making it useful in computational modeling and experimental assays. Additionally, its ability to undergo further functionalization enables researchers to modify its properties for specific applications, such as creating fluorescent probes or affinity tags.

The compound's stability under various conditions makes it suitable for both laboratory-scale experiments and industrial processes. Its resistance to degradation under thermal and oxidative stress ensures that it remains a reliable component in synthetic protocols. Furthermore, its solubility characteristics can be tailored through modifications to the substituents attached to the biphenylenic core.

The latest research on 1,1'-BIPHENYL, 2-ETHYNYL-3',5'-DIMETHYL has expanded into exploring its potential as an intermediate in the production of advanced materials. For example, researchers have demonstrated its utility in creating conjugated polymers that exhibit high charge carrier mobility. These polymers are being investigated for use in organic photovoltaics (OPVs) and light-emitting diodes (OLEDs), where efficient energy conversion is critical.

In conclusion, 1,1'-BIPHENYL, 2-ETHYNYL-3',5'-DIMETHYL (CAS No. 445262-68-0) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structure provides opportunities for innovation in chemical synthesis、pharmaceutical development、and materials science. As research continues to uncover new applications for this biphenylenic derivative，its importance is likely to grow，making it an essential component in modern chemical research.